Cas no 32941-30-3 (1-(Pyridin-4-yl)heptan-1-one)

• Product Name: 1-(Pyridin-4-yl)heptan-1-one
• CAS No: 32941-30-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1032058
• Update Time: 2025-04-20

1-(Pyridin-4-yl)heptan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-yl)heptan-1-one
• 1-pyridin-4-ylheptan-1-one
• 1-heptanone, 1-(4-pyridinyl)-

• Inchi： 1S/C12H17NO/c1-2-3-4-5-6-12(14)11-7-9-13-10-8-11/h7-10H,2-6H2,1H3
• InChI Key： MLBWTXHUVGBPNL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)CCCCCC

Computed Properties

• Exact Mass: 191.13111
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.0096 (rough estimate)
• Boiling Point: 327.03°C (rough estimate)
• Refractive Index: 1.5220 (estimate)
• PSA: 29.96